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Compound of Interest

Compound Name: Cyclopropyl-ethyl-amine oxalate

Cat. No.: B8022727

Get Quote

Executive Summary
N-Ethylcyclopropanamine Oxalate (N-Ethyl-N-cyclopropylamine oxalate) is a stabilized salt

form of the volatile secondary amine N-ethylcyclopropanamine. While the oxalate salt

significantly reduces the flammability and volatility hazards associated with the free base (flash

point ~1°C), it introduces specific risks regarding particulate inhalation and systemic oxalate

toxicity.

This guide provides a technical framework for the safe storage, handling, and experimental use

of this compound, specifically designed for medicinal chemistry and process development

environments.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
The oxalate salt is preferred in drug development to transform the corrosive, volatile liquid

amine into a stable, weighable solid.
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Property Data / Description

Chemical Name N-Ethylcyclopropanamine oxalate

Free Base CAS

Salt Stoichiometry Typically 1:1 (Amine : Oxalic Acid)

Molecular Formula C₅H₁₁N[1][2][3][4][5] · C₂H₂O₄

Molecular Weight 85.15 (Base) + 90.03 (Acid) = 175.18 g/mol

Physical State Crystalline solid (White to off-white)

Solubility
High in Water, DMSO, Methanol; Low in DCM,

Ether

Stability Hygroscopic; store under desiccant.

Hazard Identification & Toxicology[10][11]
Dual-Threat Mechanism
The toxicity profile of this salt is a composite of its two parent components. Researchers must

treat it as a corrosive solid with systemic toxicity.

Amine Moiety (Contact Hazard): Upon contact with moisture (mucous membranes, eyes,

sweat), the salt hydrolyzes to release the free amine, causing immediate pH elevation and

chemical burns.

Oxalate Moiety (Systemic Hazard): Absorption of oxalate ions can lead to hypocalcemia

(calcium chelation) and renal tubule damage (calcium oxalate precipitation).

Exposure Limits & Control Banding
As no specific OEL exists for this salt, apply Control Banding Level 3 (OEB 3) protocols:

OEL Proxy: < 100 µg/m³ (8h TWA)

Critical Effect: Respiratory irritation and ocular damage.[6]
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Engineering Controls & PPE
Hierarchy of Controls

Solid Handling: Weighing must occur inside a HEPA-filtered powder containment hood or a

glovebox. Static dissipation is critical as organic salts can carry electrostatic charges.

Solution Handling: Once dissolved, standard chemical fume hood ventilation (face velocity >

0.5 m/s) is sufficient.

Personal Protective Equipment (PPE) Decision Logic

Task Identification

Physical State?

Solid / Powder

 Weighing/Transfer

Solution / Liquid

 Dissolved/Reaction

REQ: N95/P100 Respirator
+ Double Nitrile Gloves

+ Tyvek Sleeves

REQ: Safety Glasses
+ Single Nitrile Gloves

+ Lab Coat

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on physical state. Solid handling requires respiratory

protection against dust.

Experimental Protocol: Free Base Liberation
In many nucleophilic substitutions or couplings, the free amine is required. The following

protocol safely liberates N-ethylcyclopropanamine from its oxalate salt.
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Objective: Isolate N-ethylcyclopropanamine (Free Base) from Oxalate salt. Scale: 10 mmol

(~1.75 g). Safety Note: The free base is volatile (BP ~50°C). Do not use rotary evaporation at

high vacuum/temperature.

Step-by-Step Methodology
Dissolution:

Place 1.75 g of N-ethylcyclopropanamine oxalate in a 50 mL separatory funnel.

Add 10 mL of distilled water. Shake until fully dissolved (pH will be acidic, ~2-3).

Neutralization (The Critical Step):

Self-Validation Check: Prepare a biphasic system by adding 15 mL of Dichloromethane

(DCM) or Methyl tert-butyl ether (MTBE).

Slowly add 12 mL of 2M NaOH (20% excess) to the funnel.

Observation: The solution may warm slightly. The organic layer will extract the amine as it

is liberated.

Extraction:

Shake vigorously for 2 minutes with frequent venting.

Allow layers to separate.

pH Validation: Check the aqueous layer pH. It must be >12. If not, add more NaOH and

repeat.

Isolation:

Drain the organic layer (bottom for DCM, top for MTBE) into a flask containing anhydrous

Na₂SO₄.

Repeat: Extract the aqueous layer once more with 10 mL solvent. Combine organic

extracts.
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Concentration (Volatility Risk):

Dry over Na₂SO₄ for 15 minutes. Filter.

Do not rotovap to dryness. Carefully concentrate at atmospheric pressure (or mild vacuum

>400 mbar) at 20°C bath temperature.

Alternative: Use the solution directly in the next step to avoid yield loss due to volatility.

Workflow Visualization

Oxalate Salt
(Solid)

Dissolve in H2O
(Acidic pH)

Add Organic Solvent
(DCM or MTBE)

Add 2M NaOH
(Target pH > 12)

Phase Separation

Check pH > 12?No (Add more NaOH) Dry (Na2SO4)Yes Free Amine Solution
(Ready for Use)

Click to download full resolution via product page

Figure 2: Self-validating workflow for the liberation of the free amine base.

Storage & Stability
Hygroscopicity: Amine salts are prone to absorbing atmospheric moisture, which leads to

"caking" and hydrolysis.

Storage Condition: Store in a tightly sealed container at 2°C to 8°C.

Secondary Containment: Store inside a desiccator or a sealed bag with silica gel packets.

Emergency Response
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Scenario Action

Skin Contact
Brush off dry powder before rinsing. Rinse with

water for 15 mins. Treat as an alkali burn.

Eye Contact
Irrigate immediately.[7][8] Do not delay.

Transport to ophthalmologist.

Spill (Solid)
Do not sweep (creates dust). Cover with wet

paper towels to dampen, then wipe up.

Spill (Liquid)
Absorb with vermiculite. Neutralize with dilute

acetic acid if safe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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